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The use of plant extracts for the synthesis of nanoparticles, a process known as green

synthesis, is a rapidly growing field of nanotechnology. This eco-friendly approach offers a cost-

effective and non-toxic alternative to conventional chemical and physical methods. Alpinia

galanga, a member of the ginger family (Zingiberaceae) widely used in traditional medicine,

has emerged as a promising candidate for the green synthesis of various metallic

nanoparticles. The rhizome and leaf extracts of Alpinia galanga are rich in phytochemicals such

as flavonoids, phenols, and terpenoids, which can act as both reducing and capping agents in

the synthesis process. These biologically synthesized nanoparticles exhibit a range of

therapeutic properties, including antioxidant, anti-inflammatory, antimicrobial, and anticancer

activities.

This document provides detailed application notes and protocols for the synthesis of silver

(AgNPs) and zinc oxide (ZnO NPs) nanoparticles using Alpinia galanga extract, along with a

summary of their characterization and biological applications.

Data Presentation
Table 1: Synthesis Parameters and Characterization of
Alpinia galanga Mediated Nanoparticles
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Silver

(AgNPs)
Rhizome

Silver

Nitrate

(AgNO₃)

Microwav

e

Irradiatio

n

~50 nm Spherical
UV-Vis,

TEM
[1][2][3]

Silver

(AgNPs)
Rhizome

Silver

Nitrate

(AgNO₃)

Stirring at

room

temp.

- Spherical

UV-Vis,

SEM,

XRD

[4][5]

Silver

(AgNPs)

Rhizome

(Methano

lic

Extract)

Silver

Nitrate

(AgNO₃)

-
~20-25

nm
Spherical

UV-Vis,

FTIR,

Zetasizer

, TEM

[6]

Zinc

Oxide

(ZnO

NPs)

Rhizome

Zinc

Acetate

(Zn(CH₃

COO)₂)

Rapid

synthesis

(1 hour)

-

Face-

centered

cubic

UV-Vis,

FTIR,

XRD

[7]

Zinc

Oxide

(ZnO

NPs)

Leaf

Zinc

Chloride

(ZnCl₂),

Ferrous

Sulfate

(FeSO₄),

Cobalt

Nitrate

(Co(NO₃)

₂)

- - - FTIR [8]
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Nanoparticle
Type

Biological
Activity

Assay Key Findings Reference

Silver (AgNPs) Antimicrobial Disc Diffusion

Inhibition zone of

6.2 mm against

Pseudomonas

aeruginosa.[9]

[9]

Resazurin

microtiter

94.4% inhibition

of Escherichia

coli.[1][2][3]

[1][2][3]

Anticancer -

Dose-dependent

inhibition of

cervical cancer

(SiHa) cell lines

(40% killing at

6.25 µg/mL).[6]

[6]

-

Cytotoxic against

MCF-7 (IC₅₀:

125.35 µg/mL)

and HepG2

(IC₅₀: 182.49

µg/mL) cell lines.

[10][11]

[10][11]

Antioxidant DPPH & ABTS

IC₅₀ values of

79.34 µg/mL

(DPPH) and

88.94 µg/mL

(ABTS).[10][11]

[10][11]

Zinc Oxide (ZnO

NPs)
Antioxidant DPPH

Maximum

inhibition at

90.29 µg/mL.[7]

[7]

Anti-

inflammatory

Albumin

denaturation,

Proteinase,

Lipoxygenase,

Maximum

inhibition at

58.02 µg/mL,

67.34 µg/mL,

[7]
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Hypotonicity

induced

haemolysis

44.79 µg/mL,

and 72.07 µg/mL

respectively.[7]

Experimental Protocols
Protocol 1: Green Synthesis of Silver Nanoparticles
(AgNPs) using Alpinia galanga Rhizome Extract
(Microwave Irradiation Method)
1. Preparation of Alpinia galanga Rhizome Extract: a. Thoroughly wash fresh Alpinia galanga

rhizomes with sterile distilled water and cut them into small pieces.[1] b. Boil 50 g of the

rhizome pieces in 150 mL of distilled water for 5 minutes.[1] c. Sonicate the extract for 30

minutes in an ultrasonicator.[1] d. Allow the extract to cool to room temperature and filter it

using Whatman No. 1 filter paper.[1] e. Concentrate the filtered extract using a rotary

evaporator.[1]

2. Synthesis of Silver Nanoparticles: a. Prepare a 1 mM aqueous solution of silver nitrate

(AgNO₃).[1][2] b. Mix the Alpinia galanga extract and the AgNO₃ solution in a ratio of 1:10.[1][2]

c. Place the mixture in a microwave oven and irradiate for 180 seconds.[1][2] d. The formation

of AgNPs is indicated by a color change of the solution from pale yellow to brown.[3] e. Monitor

the formation of AgNPs by measuring the UV-Vis spectrum of the solution, with an expected

absorbance peak around 450 nm.[1][2]

Protocol 2: Green Synthesis of Zinc Oxide Nanoparticles
(ZnO NPs) using Alpinia galanga Rhizome Extract
1. Preparation of Alpinia galanga Rhizome Extract: a. Follow the same procedure as described

in Protocol 1, step 1.

2. Synthesis of Zinc Oxide Nanoparticles: a. Prepare a 1 mM aqueous solution of zinc acetate

(Zn(CH₃COO)₂).[7] b. Add the Alpinia galanga rhizome extract to the zinc acetate solution. c.

The rapid synthesis of ZnO NPs should occur within one hour at room temperature.[7] d.

Characterize the synthesized ZnO NPs using UV-Vis spectroscopy, Fourier Transform Infrared

(FTIR) spectroscopy, and X-ray Diffraction (XRD) to confirm their formation and structure.[7]
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Visualizations
Experimental Workflow for Nanoparticle Synthesis
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Caption: Workflow for the green synthesis of nanoparticles using Alpinia galanga extract.
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Caption: Proposed mechanism of anticancer activity of Alpinia galanga-synthesized

nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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